4-Hydroxy-1,6,7-trimethyl carbostyril

• Molecular Formula: C12H13NO2
• Molecular Weight: 203.24 g/mol
• IUPAC Name: 4-hydroxy-1,6,7-trimethylquinolin-2-one
• InChI: InChI=1S/C12H13NO2/c1-7-4-9-10(5-8(7)2)13(3)12(15)6-11(9)14/h4-6,14H,1-3H3
• InChI Key: UGIIAODPMBFKNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N(C(=O)C=C2O)C

Description

4-Hydroxy-1,6,7-trimethyl carbostyril is a useful research compound. Its molecular formula is C12H13NO2 and its molecular weight is 203.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4,5-dimethyl-N-methyl anthranilic acid (30.0g.; 0.168 mole; m.p. 190° - 191° C) in glacial acetic acid (75 ml.) was added acetic anhydride (75 ml.) and the mixture was refluxed for 4 hrs. After cooling the dark solution was poured onto crushed ice, made alkaline (pH 9), and filtered. On bringing the filtrate to pH5 with concentrated hydrochloric acid the title product separated as a white solid, m.p. (EtOH) 300° - 305° C (Found: C, 70.12; H, 6.30; N, 7.12; C12H13NO2 requires; C, 70.92; H, 6.45; N, 6.89%).